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Compound of Interest

Compound Name: 1,2,3,4-Tetrafluorobenzene

Cat. No.: B7725148 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with 1,2,3,4-tetrafluorobenzene.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2,3,4-tetrafluorobenzene?

A1: 1,2,3,4-Tetrafluorobenzene is a highly flammable liquid and vapor.[1][2][3][4] It can cause

skin and serious eye irritation.[1][2][4] Inhalation may lead to respiratory tract irritation.[1][2][4] It

is also harmful to aquatic life with long-lasting effects.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 1,2,3,4-tetrafluorobenzene, it is crucial to wear protective gloves,

protective clothing, and eye/face protection.[1][2] In situations where inhalation of mists,

vapors, or sprays is possible, a NIOSH-approved respirator is recommended.[5] All work should

ideally be conducted in a well-ventilated area or a chemical fume hood.[1][5]

Q3: What are the proper storage conditions for 1,2,3,4-tetrafluorobenzene?

A3: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][2][3]

The storage area should be a designated flame-proof area, away from heat, sparks, open

flames, and other ignition sources.[1][3] It should also be stored away from incompatible

materials, such as oxidizing agents.[1]
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Q4: How should I dispose of 1,2,3,4-tetrafluorobenzene waste?

A4: Dispose of contents and containers to an authorized hazardous or special waste collection

point, in accordance with local, state, and federal regulations.[1][2][3] Do not dispose of it in the

environment.[1] Empty containers may still contain explosive vapors and should be handled

with care.[1]

Troubleshooting Guide
Q5: I've accidentally splashed a small amount of 1,2,3,4-tetrafluorobenzene on my skin. What

should I do?

A5: Immediately flush the affected skin with plenty of water.[1][6][7] Remove any contaminated

clothing while continuing to rinse.[1][3][7] If skin irritation occurs, seek medical attention.[1]

Q6: What is the first aid procedure for eye contact with this chemical?

A6: Immediately flush the eyes with plenty of fresh, running water for at least 15 minutes,

ensuring to lift the upper and lower eyelids occasionally.[1][3][7] Seek immediate medical

attention.[1][3] If present, remove contact lenses, but only if it can be done easily.[1][2]

Q7: I've inhaled vapors and am feeling dizzy. What steps should I take?

A7: Move to an area with fresh air immediately.[1][3] If you feel unwell or if breathing is difficult,

seek medical attention.[1][3][8]

Q8: A small spill of 1,2,3,4-tetrafluorobenzene has occurred in the lab. How do I clean it up?

A8: For small spills, remove all ignition sources from the area.[1][9] Use non-sparking tools for

cleanup.[1][3][9] Absorb the spill with an inert material like vermiculite, sand, or earth.[1][5][9]

Collect the residue and place it in a suitable, labeled container for hazardous waste disposal.[1]

[9] Ensure the area is well-ventilated during and after the cleanup.[9]

Quantitative Data Summary
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Property Value

Molecular Formula C₆H₂F₄[1][3][10]

Molecular Weight 150.08 g/mol [3][10]

Appearance Colorless liquid[3][10]

Boiling Point 94 °C[10]

Melting Point -42 °C[10]

Flash Point 20 °C (68 °F) - closed cup[11]

Density 1.43 g/mL at 25 °C[10]

Vapor Pressure 49.5 mmHg[4]

CAS Number 551-62-2[1][2][10]

Experimental Protocols
Protocol 1: Safe Handling and Dispensing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[1] Wear appropriate PPE, including safety goggles, chemical-resistant gloves,

and a lab coat.[1][2]

Grounding: To prevent static discharge, which can ignite the flammable vapors, ground and

bond the container and receiving equipment.[1][2][3]

Dispensing: Use non-sparking tools to open and handle the container.[1][2][3] Dispense the

liquid slowly to minimize splashing and vapor generation.

Closure: After dispensing, securely seal the container.[1]

Cleanup: Clean any minor drips or spills immediately with an absorbent material.

Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Protocol 2: Emergency Spill Response (Small Spill)
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Alerting: Immediately alert others in the vicinity of the spill.

Evacuation: If necessary, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.[9]

Ignition Sources: Eliminate all sources of ignition (e.g., open flames, sparks, hot surfaces).[1]

[9]

Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[1]

[5][9] Do not use combustible materials like paper towels.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, labeled container for hazardous waste.[1][9]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.[5]

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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